3,7-Dimethyl-1-[(4-methylphenyl)methyl]-8-piperazin-1-ylpurine-2,6-dione

• IUPAC Name: 3,7-dimethyl-1-[(4-methylphenyl)methyl]-8-piperazin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C19H24N6O2/c1-13-4-6-14(7-5-13)12-25-17(26)15-16(23(3)19(25)27)21-18(22(15)2)24-10-8-20-9-11-24/h4-7,20H,8-12H2,1-3H3
• InChI Key: JVEMYHJZZLYVTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(N=C(N3C)N4CCNCC4)N(C2=O)C
• Molecular Formula: C19H24N6O2
• Molecular Weight: 368.4 g/mol

Description

3,7-Dimethyl-1-[(4-methylphenyl)methyl]-8-piperazin-1-ylpurine-2,6-dione, also known as DMPX, is a purine derivative that has been extensively studied for its potential use as a pharmacological tool in scientific research. DMPX has been found to have a range of effects on the biochemical and physiological processes of the body, making it a valuable compound for investigating a variety of research questions.

Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in studies for the synthesis of polyamides containing theophylline and thymine, demonstrating its utility in creating new materials with specific molecular weights and solubility properties (Hattori & Kinoshita, 1979).
• Research on luminescent properties and photo-induced electron transfer of naphthalimides with piperazine substituent shows the compound's potential in developing pH probes and understanding the photoelectron transfer process (Gan et al., 2003).

Molecular Solids and Drug Discovery

• Studies on molecular solids from symmetrical bis(piperazine-2,5-diones) have extended the molecular framework of piperazine-2,5-diones, exploring the effects of side chain substitution on conformations, which is crucial for drug design and material science (Polaske et al., 2009).
• Synthesis and characterization of environment-sensitive fluorescent ligands for human 5-HT1A receptors have shown the potential of derivatives for visualizing receptor sites, indicating applications in medical imaging and neuroscience research (Lacivita et al., 2009).

Material Science and Chemistry

• Novel approaches to the synthesis of cyclic dipeptides through the construction of the piperazine-2,5-dione ring from simple precursors have been developed, highlighting the compound's versatility in organic synthesis and potential pharmaceutical applications (Quintero et al., 2018).
• Research into new antihistaminic derivatives of the compound has shown promise for developing effective treatments for allergies and asthma, showcasing the compound's potential in therapeutic applications (Pascal et al., 1985).